![molecular formula C14H25NO4 B6184089 rac-tert-butyl 4-[(1r,3r)-3-hydroxycyclobutoxy]piperidine-1-carboxylate, trans CAS No. 2226298-99-1](/img/no-structure.png)
rac-tert-butyl 4-[(1r,3r)-3-hydroxycyclobutoxy]piperidine-1-carboxylate, trans
Description
Rac-tert-butyl 4-[(1r,3r)-3-hydroxycyclobutoxy]piperidine-1-carboxylate, trans (hereafter referred to as RTCBP) is a cyclic amide derivative of piperidine and is an important chemical compound used in a range of scientific research applications. RTCBP is a versatile compound that has been used in the synthesis of a variety of pharmaceuticals, including analgesics, anti-inflammatory agents, and anti-cancer drugs. Additionally, RTCBP has been used in the development of novel drug delivery systems and in the study of biological processes.
Scientific Research Applications
Synthesis and Scaffold Development
The synthesis of related compounds often serves as a scaffold for further chemical modifications, enabling the development of pharmacologically active molecules. For example, the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate is described as a new scaffold for the preparation of substituted piperidines, highlighting its utility in the development of diverse chemical entities (Harmsen, Sydnes, Törnroos, & Haug, 2011).
Molecular Structure Analysis
X-ray diffraction studies and crystallography are crucial for understanding the molecular structure of synthesized compounds. For instance, the molecular structure of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was confirmed through single-crystal X-ray diffraction data, providing insights into its chemical and physical properties (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Chemical Modification and Activity Studies
Chemical modification of the core structure leads to the synthesis of derivatives with potential biological activities. For example, the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, demonstrates the application of such compounds in the synthesis of biologically active molecules (Wang, Wang, Tang, & Xu, 2015).
Exploration of Physicochemical Properties
Investigating the physicochemical properties of these compounds, such as their anticorrosive behavior, is another significant area of research. For instance, the novel tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate was studied for its anticorrosive activity on carbon steel in acidic environments, showcasing the compound's potential application in materials science (Praveen, Prasanna, Mallikarjuna, Jagadeesh, Hebbar, & Rashmi, 2021).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl 4-[(1r,3r)-3-hydroxycyclobutoxy]piperidine-1-carboxylate, trans involves the protection of the hydroxyl group on the cyclobutane ring, followed by the addition of the piperidine ring and the tert-butyl group. The final step involves the removal of the protecting group to yield the desired compound.", "Starting Materials": [ "Cyclobutanol", "Piperidine", "Tert-butyl chloroformate", "Triethylamine", "Dichloromethane", "Methanol", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Protection of the hydroxyl group on the cyclobutane ring using tert-butyl chloroformate and triethylamine in dichloromethane", "Addition of piperidine to the protected cyclobutanol using triethylamine in dichloromethane", "Addition of tert-butyl chloroformate to the piperidine-cyclobutanol intermediate using triethylamine in dichloromethane", "Removal of the protecting group using hydrochloric acid in methanol", "Neutralization of the reaction mixture using sodium bicarbonate", "Extraction of the desired compound using dichloromethane", "Drying and concentration of the compound using sodium chloride and water" ] } | |
CAS RN |
2226298-99-1 |
Product Name |
rac-tert-butyl 4-[(1r,3r)-3-hydroxycyclobutoxy]piperidine-1-carboxylate, trans |
Molecular Formula |
C14H25NO4 |
Molecular Weight |
271.4 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
